N-(1-methyl-5-morpholin-4-yl-6-oxo-1,6-dihydropyridazin-4-yl)cyclohexanecarboxamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-(7-oxo-3-phenyl-[1,2]thiazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C21H18N4O2S/c1-14-7-9-15(10-8-14)11-22-17(26)12-25-13-23-19-18(16-5-3-2-4-6-16)24-28-20(19)21(25)27/h2-10,13H,11-12H2,1H3,(H,22,26)
• InChI Key: RHCPGPMGCMPOCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C=NC3=C(C2=O)SN=C3C4=CC=CC=C4
• Molecular Formula: C21H18N4O2S
• Molecular Weight: 390.5 g/mol

Description

This compound belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond.

Synthesis Analysis

The synthesized compound was characterized by FT-IR, 1H NMR, EI-MS and elemental analysis.

Molecular Structure Analysis

The structure of compound 1 in PI3Kγ was solved revealing a binding mode in agreement with the SAR observed on PI3Kβ.

Chemical Reactions Analysis

The HUW parameter identifies the range where the restraints in the model can be varied without the refined bond lengths deviating from the target values in a statistically significant way.

Mechanism of Action

This chemical structure suggests potential biological activity and could potentially be used in pharmaceutical research and drug development due to its diverse functional groups and potential for interaction with biological targets.

Safety and Hazards

The safety data sheets for this compound are available. The hazard class and category codes, hazard statement, and supplementary hazard statement codes are also provided.

Future Directions

Given its potential biological activity, this compound could potentially be used in pharmaceutical research and drug development due to its diverse functional groups and potential for interaction with biological targets.